3,4-diethoxy-N,N-diisobutylbenzamide
Description
3,4-Diethoxy-N,N-diisobutylbenzamide is a benzamide derivative characterized by a central benzene ring substituted with ethoxy groups at the 3- and 4-positions and diisobutyl chains attached to the amide nitrogen. The ethoxy groups contribute electron-donating effects, while the bulky diisobutyl substituents likely enhance lipophilicity, influencing solubility and membrane permeability .
Properties
Molecular Formula |
C19H31NO3 |
|---|---|
Molecular Weight |
321.461 |
IUPAC Name |
3,4-diethoxy-N,N-bis(2-methylpropyl)benzamide |
InChI |
InChI=1S/C19H31NO3/c1-7-22-17-10-9-16(11-18(17)23-8-2)19(21)20(12-14(3)4)13-15(5)6/h9-11,14-15H,7-8,12-13H2,1-6H3 |
InChI Key |
HCRBCUAUPNKYNN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)C(=O)N(CC(C)C)CC(C)C)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Analysis
- 3,4-Diethoxy-N,N-diisobutylbenzamide : Ethoxy groups at 3,4-positions; diisobutyl chains on amide nitrogen.
- Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide) : Dichlorophenyl and ethoxymethoxy substituents; used as a herbicide .
- Diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide): Fluorinated aromatic rings and pyridine core; herbicide with long residual activity .
- N,N,N',N'-4-Trimethylbenzamide : Trimethyl groups on amide nitrogen; simpler structure with higher polarity compared to diisobutyl chains .
Physicochemical Properties
- Lipophilicity : The diisobutyl groups in 3,4-diethoxy-N,N-diisobutylbenzamide likely confer higher logP values compared to etobenzanid (chlorinated) or trimethylbenzamide, suggesting greater membrane permeability.
- Solubility : Ethoxy groups may improve water solubility relative to fully halogenated analogs like diflufenican, which relies on fluorinated groups for stability .
Research Findings and Trends
- Synthetic Routes : Benzamides are typically synthesized via Schotten-Baumann reactions, but the diisobutyl groups in 3,4-diethoxy-N,N-diisobutylbenzamide may require specialized alkylation steps .
- Biological Activity : Chlorinated or fluorinated benzamides (e.g., etobenzanid) exhibit herbicidal activity by inhibiting photosynthesis or cell division. The target compound’s ethoxy groups may alter mode of action due to reduced electron-withdrawing effects .
Data Table: Comparative Analysis of Benzamide Derivatives
| Compound Name | Key Substituents | Molecular Weight (g/mol) | LogP (Predicted) | Primary Application |
|---|---|---|---|---|
| 3,4-Diethoxy-N,N-diisobutylbenzamide | 3,4-ethoxy; N,N-diisobutyl | ~335.5 | ~4.2 | Research compound |
| Etobenzanid | 2,3-dichlorophenyl; ethoxymethoxy | ~344.8 | ~3.8 | Herbicide |
| Diflufenican | 2,4-difluorophenyl; trifluoromethyl | ~394.3 | ~4.5 | Herbicide |
| N,N,N',N'-4-Trimethylbenzamide | N,N,N',N'-tetramethyl | ~207.3 | ~1.9 | Chemical intermediate |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
